Cas no 2172563-09-4 (1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172563-09-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5814746
• PubChem ID: 165865158
• Update Time: 2025-07-01

1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol
• EN300-1647295
• 2172563-09-4
• 1-[3-(hydroxymethyl)azetidin-3-yl]-3,3-dimethylcyclobutan-1-ol

• Inchi： 1S/C10H19NO2/c1-8(2)3-10(13,4-8)9(7-12)5-11-6-9/h11-13H,3-7H2,1-2H3
• InChI Key： CLWYPXAUTHQRTA-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(CO)CNC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol

Research Brief on 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol (CAS: 2172563-09-4): Recent Advances and Applications

The compound 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol (CAS: 2172563-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile building block in medicinal chemistry. Its structural motif, combining an azetidine ring with a dimethylcyclobutane moiety, offers a rigid yet functionalized scaffold that is highly amenable to further chemical modifications. Researchers have explored its utility in the design of novel kinase inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The hydroxymethyl group on the azetidine ring provides a convenient handle for conjugation, enabling the development of prodrugs or targeted delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol via a [3+2] cycloaddition strategy, achieving high yields and excellent stereocontrol. The compound's physicochemical properties, including its logP and polar surface area, were characterized, revealing favorable drug-like characteristics. Subsequent biological evaluation showed promising activity against a panel of cancer cell lines, with particular potency in models of breast and lung cancer.

Further investigations have explored the compound's potential as a key intermediate in the synthesis of more complex therapeutic agents. A recent patent application (WO2023056123) discloses its use in the preparation of novel PI3K inhibitors, where the compound serves as a central scaffold to optimize binding affinity and selectivity. Molecular docking studies suggest that the dimethylcyclobutane moiety contributes to enhanced hydrophobic interactions with target proteins, while the azetidine ring improves solubility and metabolic stability.

The safety profile of 1-3-(hydroxymethyl)azetidin-3-yl-3,3-dimethylcyclobutan-1-ol has also been a subject of recent research. Preliminary toxicology studies in animal models indicate good tolerability at therapeutic doses, with no significant off-target effects observed. However, researchers note the need for further investigation into its pharmacokinetic properties and potential drug-drug interactions before advancing to clinical trials.

Looking forward, the compound's unique structural features and demonstrated biological activity position it as a promising candidate for further development in multiple therapeutic areas. Ongoing research is exploring its application in neurodegenerative diseases, where its ability to cross the blood-brain barrier may prove particularly valuable. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of chemical biology and pharmaceutical research in the coming years.